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Compound of Interest

Compound Name: Sco-peg8-nhs
Cat. No.: B12380449
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and general
applications of Sco-peg8-nhs, a bifunctional crosslinker pivotal in the field of targeted protein
degradation and bioconjugation. Due to the limited availability of specific experimental data for
this compound in publicly accessible research, this document focuses on its core
characteristics and the established methodologies for similar molecules.

Core Molecular Attributes

Sco-peg8-nhs is a heterobifunctional linker containing a cyclooctyne (SCO) group and an N-
hydroxysuccinimide (NHS) ester, separated by an 8-unit polyethylene glycol (PEG) spacer. The
SCO group facilitates copper-free click chemistry reactions with azides, while the NHS ester
reacts with primary amines to form stable amide bonds.
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Property Value Source(s)
Molecular Weight 688.76 g/mol [1]

688.77 g/mol [2]

Chemical Formula C32H52N2012 [1]

CAS Number 2143968-68-5 [11[2]

Application in PROTAC Technology

Sco-peg8-nhs is primarily utilized as a linker in the development of Proteolysis Targeting
Chimeras (PROTACS). PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin
ligase to a target protein of interest (POI), leading to the ubiquitination and subsequent
degradation of the POI by the proteasome.[3][4][5] The PEG spacer in Sco-peg8-nhs
enhances the solubility and pharmacokinetic properties of the resulting PROTAC molecule.[5]

The general mechanism of a PROTAC involves the formation of a ternary complex between the
target protein, the PROTAC, and an E3 ligase.[4] The linker plays a crucial role in optimizing
the stability and conformation of this complex to ensure efficient ubiquitination.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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